Cas no 1261864-50-9 (3,2-Bis(3-(trifluoromethoxy)phenyl)pyridine-5-acetonitrile)

• Product Name: 3,2-Bis(3-(trifluoromethoxy)phenyl)pyridine-5-acetonitrile
• CAS No: 1261864-50-9
• MF: C₂₁H₁₂F₆N₂O₂
• MW: 438.322606086731
• CID: 4913254
• Update Time: 2025-11-01

3,2-Bis(3-(trifluoromethoxy)phenyl)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3,2-Bis(3-(trifluoromethoxy)phenyl)pyridine-5-acetonitrile

• Inchi： 1S/C21H12F6N2O2/c22-20(23,24)30-16-5-1-3-14(10-16)18-9-13(7-8-28)12-29-19(18)15-4-2-6-17(11-15)31-21(25,26)27/h1-6,9-12H,7H2
• InChI Key： LQMQYZDUJNNODO-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)C1=CC(CC#N)=CN=C1C1C=CC=C(C=1)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 632
• XLogP3: 6.2
• Topological Polar Surface Area: 55.1

Additional information on 3,2-Bis(3-(trifluoromethoxy)phenyl)pyridine-5-acetonitrile

Introduction to 3,2-Bis(3-(trifluoromethoxy)phenyl)pyridine-5-acetonitrile (CAS No. 1261864-50-9)

3,2-Bis(3-(trifluoromethoxy)phenyl)pyridine-5-acetonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1261864-50-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a pyridine core appended with two trifluoromethoxy-substituted phenyl groups and an acetonitrile moiety at the 5-position. The unique structural features of this molecule make it a promising candidate for further exploration in drug discovery and molecular pharmacology.

The presence of multiple fluorine atoms in the trifluoromethoxy groups introduces electron-withdrawing effects, which can modulate the electronic properties of the aromatic rings. This modification is particularly valuable in medicinal chemistry, as it can influence binding affinity, metabolic stability, and overall bioactivity. The pyridine core is a common scaffold in many bioactive molecules, often serving as a key pharmacophore that interacts with biological targets such as enzymes and receptors.

3,2-Bis(3-(trifluoromethoxy)phenyl)pyridine-5-acetonitrile represents an intriguing example of how structural complexity can be leveraged to develop novel therapeutic agents. The acetonitrile group at the 5-position of the pyridine ring adds another layer of functionality, potentially influencing solubility, lipophilicity, and interaction with biological targets. These features make this compound a versatile building block for synthesizing more complex derivatives with tailored properties.

In recent years, there has been growing interest in exploring the potential of fluorinated aromatic compounds in drug development. The fluorine atom's ability to enhance metabolic stability and binding affinity has been well-documented in various therapeutic areas. For instance, fluorinated molecules have shown promise in anticancer therapies, where they can improve drug efficacy by increasing target specificity and reducing off-target effects.

The synthesis of 3,2-Bis(3-(trifluoromethoxy)phenyl)pyridine-5-acetonitrile involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, are often employed to construct the desired framework efficiently. The introduction of fluorinated substituents necessitates specialized techniques to ensure high yields and purity.

From a computational chemistry perspective, the molecular structure of 3,2-Bis(3-(trifluoromethoxy)phenyl)pyridine-5-acetonitrile can be modeled using density functional theory (DFT) and other quantum mechanical methods to predict its interactions with biological targets. These simulations help researchers understand how the compound might bind to proteins or enzymes and identify potential lead structures for further optimization.

The pharmacological potential of this compound has not yet been fully explored, but preliminary studies suggest that it may exhibit interesting biological activities. For example, its structural similarity to known bioactive molecules makes it a valuable scaffold for developing new drugs targeting neurological disorders or inflammatory conditions. Additionally, the presence of multiple functional groups provides opportunities for derivatization into more potent and selective agents.

In conclusion,3,2-Bis(3-(trifluoromethoxy)phenyl)pyridine-5-acetonitrile (CAS No. 1261864-50-9) is a structurally complex and versatile molecule with significant potential in pharmaceutical research. Its unique combination of fluorinated aromatic rings and functional groups makes it an attractive candidate for further investigation into drug discovery and molecular pharmacology. As synthetic methodologies continue to advance, new derivatives of this compound may emerge as promising candidates for treating various diseases.